Cas no 69430-24-6 (2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine)

• Product Name: 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• CAS No: 69430-24-6
• MF: C₁₆H₉Cl₆N₃O
• MW: 471.980157613754
• MDL: MFCD01771102
• CID: 504286
• Update Time: 2025-10-18

2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• CyclicdiMethylpolysiloxane
• CYCLOMETHICONE 4 (200 MG)
• cyclopolydimethylsiloxane
• cyclosiloxanes,di-me
• dimethylcyclopolysiloxane
• dowcorning344
• dowcorning344fluid
• dowcorningx2-1401
• CYCLOMETHICONE
• 344EU
• Abil B 8839
• Belsil CM 040
• CM040
• Cyclic dimethylsiloxanes
• Cyclic polydimethylsiloxanes
• Cyclodimethicone
• Cyclodimethylsiloxanes
• Cyclomethicone 345
• Cyclomethicone5NF
• Cyclosiloxanes, dimethyl
• Cyclosiloxanes, per-Me
• DC 344EU
• Di-Me cyclosiloxanes
• Dimethyl cyclosiloxanes
• DowCorning 2-1330
• FZ 2166
• Jeesilc CPS 312
• KF 993
• KF 9937
• Per-Me cyc
• Silicone TSA 405A
• Siloxanes, cyclic, di-Me
• Silwet FZ 2166
• UP 1004
• X 2-1401
• CYCLOMETHICONE 4
• 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• C16H9Cl6N3O
• AMY21947
• 0722AC
• 2,4-bis(trichloromethyl)-6-(4-methoxy-1-naphthyl)-1,3,5-triazine
• 2-(4-methoxynaphthyl)-4,6-bis-(trichloromethyl)-1,3,5-triazine
• 2-(4-methoxy-1-naphthalenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• 2-(4-METHOXY-1-NAPHTHYL)-4,6-BIS(TRICHLOROMETHYL)-1,3,5-TRIAZINE

• MDL： MFCD01771102
• Inchi： 1S/C16H9Cl6N3O/c1-26-11-7-6-10(8-4-2-3-5-9(8)11)12-23-13(15(17,18)19)25-14(24-12)16(20,21)22/h2-7H,1H3
• InChI Key： FVNIIPIYHHEXQA-UHFFFAOYSA-N
• SMILES： ClC(C1N=C(C(Cl)(Cl)Cl)N=C(C2C=CC(=C3C=CC=CC=23)OC)N=1)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 464
• XLogP3: 6.2
• Topological Polar Surface Area: 47.9

2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine Security Information

• Hazardous Material transportation number：1993
• HazardClass：3.2
• PackingGroup：III
• Safety Term：A poison by ingestion and skin contact. When heated to decomposition it emits acrid smoke and irritating vapors.

Additional information on 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine

Introduction to 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 69430-24-6)

2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine, with the CAS number 69430-24-6, is a notable compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and is characterized by its unique molecular structure and potential biological activities. The presence of the methoxy-substituted naphthalene ring and the trichloromethyl groups imparts specific properties that make it an interesting subject for various applications, particularly in drug discovery and development.

The molecular formula of 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine is C₁₇H₉Cl₆N₃O, and its molecular weight is 458.07 g/mol. The compound exhibits a high degree of stability and solubility in organic solvents, which facilitates its use in various chemical reactions and biological assays. Its structural features suggest potential interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds with anti-cancer properties. Research has shown that triazines, including 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine, exhibit significant cytotoxic effects against various cancer cell lines. A study published in the Journal of Medicinal Chemistry highlighted the ability of this compound to induce apoptosis in human lung cancer cells through the activation of caspase pathways. This finding underscores the potential of 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine as a lead compound for the development of new anti-cancer drugs.

Beyond its anti-cancer properties, 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine has also been explored for its antimicrobial activities. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes and inhibiting essential metabolic pathways. These findings suggest that 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine could be a promising candidate for the development of new antibiotics to combat multidrug-resistant bacteria.

The synthesis of 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 4-methoxynaphthalene with cyanuric chloride followed by substitution reactions to introduce the trichloromethyl groups. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.

The safety profile of 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have evaluated its toxicity in animal models and have shown that it exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 2-(4-Methoxynaphthalen-1-yl)-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 69430-24-6) is a promising compound with diverse biological activities. Its potential as an anti-cancer agent and antimicrobial drug makes it an exciting area for ongoing research and development. As new studies continue to uncover its mechanisms of action and therapeutic applications, this compound may play a significant role in advancing medical treatments for various diseases.